Cas no 499190-16-8 (6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 499190-16-8
• MF: C₇H₃BrClN₃O₂
• MW: 276.474619150162
• MDL: MFCD00297265
• CID: 867944
• PubChem ID: 3517850
• Update Time: 2025-05-19

6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• AC1MRGW5
• AG-690
• AG-F-67166
• ALBB-009888
• CTK4J1813
• MolPort-001-602-857
• STK506116
• AT34355
• LS-03316
• 6-bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• 499190-16-8
• AG-690/33357006
• AKOS003599615
• DTXSID40393241
• CS-0319974
• MFCD00297265
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-bromo-3-chloro-
• 6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD00297265
• Inchi： 1S/C7H3BrClN3O2/c8-3-1-10-6-4(9)5(7(13)14)11-12(6)2-3/h1-2H,(H,13,14)
• InChI Key： SJPCXFJYCLTDKK-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C(C(=O)O)=NN2C=1)Cl

Computed Properties

• Exact Mass: 274.91000
• Monoisotopic Mass: 274.90972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.49000
• LogP: 1.84340

6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromo-3-chloropyrazolo1,5-apyrimidine-2-carboxylic Acid

Recent Advances in the Study of 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS: 499190-16-8)

6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS: 499190-16-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of kinase inhibitors, antimicrobial agents, and other biologically active molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the key areas of research involving 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazolo[1,5-a]pyrimidine derivatives, including those derived from 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid, which showed promising anti-proliferative effects against cancer cell lines.

In addition to its applications in kinase inhibition, 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid has also been investigated for its antimicrobial properties. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's potential as a scaffold for designing novel antibacterial agents. The researchers synthesized several analogs and evaluated their activity against Gram-positive and Gram-negative bacteria, with some derivatives exhibiting significant potency against resistant strains. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

The synthetic versatility of 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient modification of this scaffold, allowing for the introduction of diverse functional groups. For example, a 2023 study in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that facilitates the selective substitution of the bromo and chloro groups, thereby expanding the structural diversity of accessible derivatives. Such synthetic innovations are critical for accelerating the discovery of new bioactive molecules.

Despite these promising developments, challenges remain in the optimization of 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have employed computational modeling and high-throughput screening to identify lead compounds with improved pharmacokinetic profiles. These approaches, combined with traditional medicinal chemistry techniques, are expected to drive the translation of these findings into therapeutic candidates.

In conclusion, 6-Bromo-3-chloropyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS: 499190-16-8) continues to be a valuable scaffold in medicinal chemistry, with recent studies highlighting its potential in kinase inhibition, antimicrobial therapy, and synthetic chemistry. Ongoing research efforts are focused on optimizing its derivatives for clinical applications, addressing current limitations, and exploring new therapeutic avenues. The compound's versatility and biological activity make it a promising candidate for future drug discovery endeavors.